Cas no 2138000-19-6 (1',7-di-tert-butyl 4-amino-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1',7-dicarboxylate)

• Product Name: 1',7-di-tert-butyl 4-amino-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1',7-dicarboxylate
• CAS No: 2138000-19-6
• MF: C₂₂H₃₂N₂O₅
• MW: 404.499886512756
• CID: 6025908
• PubChem ID: 165483559
• Update Time: 2025-05-21

1',7-di-tert-butyl 4-amino-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1',7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1',7-di-tert-butyl 4-amino-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1',7-dicarboxylate
• EN300-1129057
• 1',7-di-tert-butyl 4-amino-3,4-dihydrospiro[1-benzopyran-2,3'-pyrrolidine]-1',7-dicarboxylate
• 2138000-19-6

• Inchi： 1S/C22H32N2O5/c1-20(2,3)28-18(25)14-7-8-15-16(23)12-22(27-17(15)11-14)9-10-24(13-22)19(26)29-21(4,5)6/h7-8,11,16H,9-10,12-13,23H2,1-6H3
• InChI Key： LQPOPPMJHPTBSZ-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)OC(C)(C)C)C=CC=2C(CC21CN(C(=O)OC(C)(C)C)CC2)N

Computed Properties

• Exact Mass: 404.23112213g/mol
• Monoisotopic Mass: 404.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.1Ų

Additional information on 1',7-di-tert-butyl 4-amino-3,4-dihydrospiro1-benzopyran-2,3'-pyrrolidine-1',7-dicarboxylate

Compound CAS No: 2138000-19-6 - 1',7-Di-Tert-Butyl 4-Amino-3,4-Dihydrospiro[benzopyran-2,3'-pyrrolidine]-1',7-Dicarboxylate

The compound with CAS No: 2138000-19-6, known as 1',7-di-tert-butyl 4-amino-3,4-dihydrospiro[benzopyran-2,3'-pyrrolidine]-1',7-dicarboxylate, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically a carbon atom. The structure of this compound includes a benzopyran ring system fused with a pyrrolidine ring, further substituted with di-tert-butyl groups and amino functionalities.

Recent studies have highlighted the unique properties of spiro compounds in drug design and materials science. The presence of the benzopyran moiety in this compound contributes to its aromatic stability and potential for photoreactivity. The pyrrolidine ring, on the other hand, adds flexibility and can act as a hydrogen bond donor or acceptor, enhancing its bioavailability in pharmaceutical applications.

The di-tert-butyl substituents attached to the spiro compound are known to provide steric bulk, which can influence the molecule's solubility and stability. These groups also play a role in modulating the electronic properties of the molecule, making it suitable for applications in organic electronics or as a precursor in polymer synthesis.

The 4-amino functionality introduces nucleophilic character to the molecule, enabling it to participate in various chemical reactions such as amidation or reductive amination. This feature makes it a valuable intermediate in the synthesis of more complex molecules, including pharmaceutical agents and agrochemicals.

Recent research has focused on the synthesis and characterization of spiro[benzopyran-2,3'-pyrrolidine] derivatives. Scientists have explored their potential as photosensitizers in photodynamic therapy due to their ability to absorb light in the visible spectrum and generate reactive oxygen species. Additionally, these compounds have shown promise as building blocks for advanced materials such as liquid crystals and stimuli-responsive polymers.

In terms of synthesis, the compound can be prepared through a multi-step process involving cyclization reactions and subsequent functionalization. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield higher purity products. This approach is particularly advantageous for large-scale production in industries such as pharmaceuticals and agrochemicals.

The dicarboxylate groups present in this compound provide sites for further chemical modification, enabling the creation of cross-linked polymers or bioconjugates. Such modifications have been explored in recent studies for applications in drug delivery systems and tissue engineering.

Furthermore, computational studies have been conducted to predict the electronic properties and reactivity of this compound using density functional theory (DFT). These studies have provided insights into its potential as an electron transporter material in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs).

In conclusion, CAS No: 2138000-19-6 represents a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in areas such as drug discovery, materials science, and green chemistry.